Cas no 53001-68-6 (Methyl 2,3,4,6-tetrafluorobenzoate)

• Product Name: Methyl 2,3,4,6-tetrafluorobenzoate
• CAS No: 53001-68-6
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• CID: 1580337
• PubChem ID: 20078034
• Update Time: 2025-09-28

Methyl 2,3,4,6-tetrafluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4,6-tetrafluorobenzoate
• 2,3,4,6-trifluoroaniline
• 2,3,4,6-tetrafluoro-benzenamine
• 4-fluro-2-methylaniline
• 2,3,4,6-Tetrafluor-anilin
• (2,3,4,6-tetrafluorophenyl)amine
• 2,3,4,6-Tetrafluoranilin
• 2,3,4,6-TETRAFLUOROA
• 2,3,4,6-tetrafluoraniline
• 2,3,4,6-tetrafluoro-aniline
• 2,3,4,6-Tetrafluor-benzoesaeure-methylester
• 2,3,4,6-trifluoroaniline; 2,3,4,6-tetrafluoro-benzenamine; 4-fluro-2-methylaniline; 2,3,4,6-Tetrafluor-anilin; (2,3,4,6-tetrafluorophenyl)amine; 2,3,4,6-Tetrafluoranilin; 2,3,4,6-TETRAFLUOROA; 2,3,4,6-tetrafluoraniline; 2,3,4,6-tetrafluoro-aniline; 2,3,4,6-Tetrafluor-benzoesaeure-methylester;
• AKOS016015283
• SCHEMBL1998427
• PXXRNDMEWYJEDI-UHFFFAOYSA-N
• 53001-68-6

• Inchi： 1S/C8H4F4O2/c1-14-8(13)5-3(9)2-4(10)6(11)7(5)12/h2H,1H3
• InChI Key： PXXRNDMEWYJEDI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1C(=O)OC)F)F)F

Computed Properties

• Exact Mass: 208.01472
• Monoisotopic Mass: 208.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.443
• Boiling Point: 214.9°C at 760 mmHg
• Flash Point: 81.6°C
• Refractive Index: 1.44
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters